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Cycloartane-3,24,25-triol 24,25-acetonide Cycloartane-3,24,25-triol 24,25-acetonide
Brand Name: Vulcanchem
CAS No.: 57576-31-5
VCID: VC0198104
InChI: InChI=1S/C33H56O3/c1-21(10-13-26-28(4,5)36-29(6,7)35-26)22-14-16-31(9)24-12-11-23-27(2,3)25(34)15-17-32(23)20-33(24,32)19-18-30(22,31)8/h21-26,34H,10-20H2,1-9H3/t21-,22-,23+,24+,25+,26+,30-,31+,32-,33+/m1/s1
SMILES: CC(CCC1C(OC(O1)(C)C)(C)C)C2CCC3(C2(CCC45C3CCC6C4(C5)CCC(C6(C)C)O)C)C
Molecular Formula: C33H56O3
Molecular Weight:

Cycloartane-3,24,25-triol 24,25-acetonide

CAS No.: 57576-31-5

Reference Standards

VCID: VC0198104

Molecular Formula: C33H56O3

Molecular Weight:

Cycloartane-3,24,25-triol 24,25-acetonide - 57576-31-5

CAS No. 57576-31-5
Product Name Cycloartane-3,24,25-triol 24,25-acetonide
Molecular Formula C33H56O3
IUPAC Name (1S,3R,6S,8R,11S,12S,15R,16R)-7,7,12,16-tetramethyl-15-[(2R)-4-[(4S)-2,2,5,5-tetramethyl-1,3-dioxolan-4-yl]butan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
Standard InChI InChI=1S/C33H56O3/c1-21(10-13-26-28(4,5)36-29(6,7)35-26)22-14-16-31(9)24-12-11-23-27(2,3)25(34)15-17-32(23)20-33(24,32)19-18-30(22,31)8/h21-26,34H,10-20H2,1-9H3/t21-,22-,23+,24+,25+,26+,30-,31+,32-,33+/m1/s1
SMILES CC(CCC1C(OC(O1)(C)C)(C)C)C2CCC3(C2(CCC45C3CCC6C4(C5)CCC(C6(C)C)O)C)C
Appearance Cryst.
PubChem Compound 91895423
Last Modified Nov 13 2021
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